pentatroxane
pentatroxane
Brand Name:
Vulcanchem
CAS No.:
124378-33-2
VCID:
VC0044784
InChI:
InChI=1S/C22H22O3/c1-3-9-17(10-4-1)18-15-20-22(16-18,19-11-5-2-6-12-19)25-24-21(23-20)13-7-8-14-21/h1-6,9-12,15,20H,7-8,13-14,16H2/t20-,22-/m0/s1
SMILES:
C1CCC2(C1)OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C22H22O3
Molecular Weight:
334.4 g/mol
pentatroxane
CAS No.: 124378-33-2
Main Products
VCID: VC0044784
Molecular Formula: C22H22O3
Molecular Weight: 334.4 g/mol
| CAS No. | 124378-33-2 |
|---|---|
| Product Name | pentatroxane |
| Molecular Formula | C22H22O3 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | (4aS,7aS)-6,7a-diphenylspiro[4a,7-dihydrocyclopenta[e][1,2,4]trioxine-3,1'-cyclopentane] |
| Standard InChI | InChI=1S/C22H22O3/c1-3-9-17(10-4-1)18-15-20-22(16-18,19-11-5-2-6-12-19)25-24-21(23-20)13-7-8-14-21/h1-6,9-12,15,20H,7-8,13-14,16H2/t20-,22-/m0/s1 |
| Standard InChIKey | IIBNWGMRDCFPEU-UNMCSNQZSA-N |
| Isomeric SMILES | C1CCC2(C1)O[C@H]3C=C(C[C@]3(OO2)C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | C1CCC2(C1)OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | C1CCC2(C1)OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5 |
| Synonyms | pentatroxane |
| PubChem Compound | 503994 |
| Last Modified | Nov 11 2021 |
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